N-(2-propyl-2H-tetrazol-5-yl)pentanamide

• Molecular Formula: C9H17N5O
• Molecular Weight: 211.26 g/mol
• IUPAC Name: N-(2-propyltetrazol-5-yl)pentanamide
• InChI: InChI=1S/C9H17N5O/c1-3-5-6-8(15)10-9-11-13-14(12-9)7-4-2/h3-7H2,1-2H3,(H,10,12,15)
• InChI Key: IGNNPMJBONUUKP-UHFFFAOYSA-N
• SMILES: CCCCC(=O)NC1=NN(N=N1)CCC

Description

N-(2-propyl-2H-tetrazol-5-yl)pentanamide, also known as PTZ-TP, is a tetrazole-based compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been synthesized through various methods and has shown promising results in various studies.

Mechanism of Action

The exact mechanism of action of N-(2-propyl-2H-tetrazol-5-yl)pentanamide is not fully understood. However, it is believed to act through the modulation of various signaling pathways involved in cellular processes such as apoptosis, inflammation, and oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the reduction of oxidative stress, inflammation, and apoptosis. It has also been shown to increase the expression of various neuroprotective and cardioprotective proteins.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-propyl-2H-tetrazol-5-yl)pentanamide in lab experiments is its high solubility in water, which allows for easy administration. However, one limitation is that its stability in solution may be affected by factors such as pH and temperature.

Future Directions

There are several potential future directions for research on N-(2-propyl-2H-tetrazol-5-yl)pentanamide. One area of interest is the development of this compound-based therapeutics for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify potential targets for its therapeutic use. Finally, the development of more stable formulations of this compound may increase its potential for clinical use.

Synthesis Methods

N-(2-propyl-2H-tetrazol-5-yl)pentanamide can be synthesized through a multi-step process involving the reaction of 2-propylpentanoic acid with thionyl chloride, followed by the reaction with sodium azide, and then with triethylamine. The resulting intermediate is then reacted with 2-aminotetrazole to form the final product.

Scientific Research Applications

N-(2-propyl-2H-tetrazol-5-yl)pentanamide has been studied for its potential therapeutic applications in various fields of research, including neurology, cardiology, and oncology. It has been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury. It has also been studied for its cardioprotective effects in animal models of myocardial infarction. Additionally, this compound has been shown to have anti-cancer properties in vitro and in vivo.